Phytochemical Standards
  • Narcissin
    Narcissin
    • Cat. No.:
    • B1676960
    • CAS No.:
    • 604-80-8
    • Molecular Formula:
    • C28H32O16
    • Molecular Weight:
    • 624.5 g/mol
    Description
    Isorhamnetin-3-O-rutinoside is a disaccharide derivative, a glycosyloxyflavone, a monomethoxyflavone and a trihydroxyflavone.
    Narcissoside has been reported in Hypericum ascyron, Halimodendron halodendron, an...
    - +
  • Naringin
    Naringin
    • Cat. No.:
    • B1676962
    • CAS No.:
    • 10236-47-2
    • Molecular Formula:
    • C27H32O14
    • Molecular Weight:
    • 580.5 g/mol
    Description
    Naringin is a disaccharide derivative that is (S)-naringenin substituted by a 2-O-(alpha-L-rhamnopyranosyl)-beta-D-glucopyranosyl moiety at position 7 via a glycosidic linkage. It has a role as a metabolite, an ...
    - +
  • Naringin dihydrochalcone
    Naringin dihydrochalcone
    • Cat. No.:
    • B1676963
    • CAS No.:
    • 18916-17-1
    • Molecular Formula:
    • C27H34O14
    • Molecular Weight:
    • 582.5 g/mol
    Description
    Naringin dihydrochalcone is a member of flavonoids and a glycoside.
    - +
  • Naringenin 7-rutinoside
    Naringenin 7-rutinoside
    • Cat. No.:
    • B1676964
    • CAS No.:
    • 14259-46-2
    • Molecular Formula:
    • C27H32O14
    • Molecular Weight:
    • 580.5 g/mol
    Description
    Naringenin 7-rutinoside has been reported in Citrus trifoliata, Cynara cardunculus, and Citrus maxima with data available.
    - +
  • Myrcene
    Myrcene
    • Cat. No.:
    • B1677589
    • CAS No.:
    • 123-35-3
    • Molecular Formula:
    • C10H16
    • Molecular Weight:
    • 136.23 g/mol
    Description
    eta-Myrcene can cause cancer according to The National Toxicology Program.
    Myrcene, [liquid] appears as a yellow oily liquid with a pleasant odor. Flash point below 200 °F. Insoluble in water and less dense t...
    - +
  • Myricetin
    Myricetin
    • Cat. No.:
    • B1677590
    • CAS No.:
    • 529-44-2
    • Molecular Formula:
    • C15H10O8
    • Molecular Weight:
    • 318.23 g/mol
    Description
    Myricetin is a hexahydroxyflavone that is flavone substituted by hydroxy groups at positions 3, 3', 4', 5, 5' and 7. It has been isolated from the leaves of Myrica rubra and other plants. It has a role as a cycl...
    - +
  • Myricitrin
    Myricitrin
    • Cat. No.:
    • B1677591
    • CAS No.:
    • 17912-87-7
    • Molecular Formula:
    • C21H20O12
    • Molecular Weight:
    • 464.4 g/mol
    Description
    Myricitrin is a glycosyloxyflavone that consists of myricetin attached to a alpha-L-rhamnopyranosyl residue at position 3 via a glycosidic linkage. Isolated from Myrica cerifera, it exhibits anti-allergic activi...
    - +
  • Myristicin
    Myristicin
    • Cat. No.:
    • B1677595
    • CAS No.:
    • 607-91-0
    • Molecular Formula:
    • C11H12O3
    • Molecular Weight:
    • 192.21 g/mol
    Description

    What is Myristicin?

    Myristicin is an alkenylbenzene found in trace quantities within the essential oil of nutmeg. It is thought to function as a serotonin receptor antagonist and a weak monoamine oxid...

    - +
  • Neoandrographolide
    Neoandrographolide
    • Cat. No.:
    • B1678159
    • CAS No.:
    • 27215-14-1
    • Molecular Formula:
    • C26H40O8
    • Molecular Weight:
    • 480.6 g/mol
    Description
    Neoandrographolide is a diterpene glycoside.
    Neoandrographolide has been reported in Andrographis paniculata, Potamogeton natans, and Tabernaemontana corymbosa with data available.
    NEOANDROGRAPHOLIDE is a ...
    - +
  • Neobavaisoflavone
    Neobavaisoflavone
    • Cat. No.:
    • B1678162
    • CAS No.:
    • 41060-15-5
    • Molecular Formula:
    • C20H18O4
    • Molecular Weight:
    • 322.4 g/mol
    Description
    Neobavaisoflavone is a member of the class of 7-hydroxyisoflavones that is 7-hydroxyisoflavone with an additonal hydroxy group at position 4' and a prenyl group at position 3'. Isolated from seeds of Psoralea co...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img